Cas no 94847-10-6 (9-(6-Bromohexyl)-9H-carbazole)

9-(6-Bromohexyl)-9H-carbazole is a brominated carbazole derivative featuring a hexyl spacer terminated with a reactive bromine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized carbazole-based materials. Its bromoalkyl chain enables efficient further modifications, such as nucleophilic substitutions or cross-coupling reactions, making it valuable for constructing conjugated polymers, liquid crystals, or optoelectronic materials. The carbazole core contributes electron-rich properties and thermal stability, enhancing its utility in applications like OLEDs, photovoltaic devices, and charge-transport materials. The product is characterized by high purity and consistent reactivity, ensuring reliable performance in advanced chemical synthesis.

9-(6-Bromohexyl)-9H-carbazole structure

Product Name:9-(6-Bromohexyl)-9H-carbazole

CAS No:94847-10-6

MF:C₁₈H₂₀BrN

MW:330.262104034424

MDL:MFCD30562129

CID:752083

PubChem ID:354335309

Update Time:2025-07-22

9-(6-Bromohexyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

- 9H-Carbazole, 9-(6-bromohexyl)-
- 9-(6-Bromohexyl)-9H-carbazole
- 9-(6-bromohexyl)carbazole
- 6-Bromohexylcarbazole
- N-(6-Bromohexyl)carbazole
- 9-(6-Bromohexyl)-9H-carbazole (ACI)
- 1-Bromo-6-carbazol-9-ylhexane
- HFNNZEMVTJAKRC-UHFFFAOYSA-N
- F18773
- B5548
- CS-0160456
- 94847-10-6
- MFCD30562129
- SCHEMBL1472359
- DB-415591
- CHEMBL1089736
- BS-52047
- DTXSID70471526
- SY234385
- MDL： MFCD30562129
- Inchi： 1S/C18H20BrN/c19-13-7-1-2-8-14-20-17-11-5-3-9-15(17)16-10-4-6-12-18(16)20/h3-6,9-12H,1-2,7-8,13-14H2
- InChI Key： HFNNZEMVTJAKRC-UHFFFAOYSA-N
- SMILES： BrCCCCCCN1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

Exact Mass: 329.07791g/mol
Monoisotopic Mass: 329.07791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 4.9Å²

Experimental Properties

Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 58.0 to 62.0 deg-C
Solubility: Insuluble (2.4E-4 g/L) (25 ºC),

9-(6-Bromohexyl)-9H-carbazole Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：(BD675507)

9-(6-Bromohexyl)-9H-carbazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A364039-100mg	9-(6-Bromohexyl)-9H-carbazole	94847-10-6	98%	100mg	$32.0	2024-05-28
Ambeed	A364039-250mg	9-(6-Bromohexyl)-9H-carbazole	94847-10-6	98%	250mg	$44.0	2024-05-28
Ambeed	A364039-1g	9-(6-Bromohexyl)-9H-carbazole	94847-10-6	98%	1g	$88.0	2024-05-28
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Chemenu	CM393036-250mg	9-(6-Bromohexyl)-9H-carbazole	94847-10-6	95%+	250mg	$***	2023-05-29
Chemenu	CM393036-1g	9-(6-Bromohexyl)-9H-carbazole	94847-10-6	95%+	1g	$***	2023-05-29
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9-(6-Bromohexyl)-9H-carbazole Production Method

Production Method 1

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran

Reference

: Synthesis and second-order nonlinear optical properties of carbazole-azo binary compounds

Huang, Xiong-fei; Yan, Xiong-zhong; Shao, Wei-yan; Yao, Jing-hua; Zhong, Shi-zhou, Zhongshan Daxue Xuebao, 2001, 40(4), 66-69

Production Method 2

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; rt; 2 d, rt

Reference

: Isocyanide bridged chain gold compound with carbazole as skeleton which has color change by vapor, its preparation and application

, China, , ,

Production Method 3

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Acetone ; 45 min
1.2 12 h, 70 °C

Reference

: Hot-exciton harvesting via through-space single-molecule based white-light emission and optical waveguides

Barman, Debasish; Annadhasan, Mari; Chandrasekar, Rajadurai; Iyer, Parameswar Krishnan, Chemical Science, 2022, 13(31), 9004-9015

Production Method 4

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Toluene , Water ; overnight, 70 °C

Reference

: Synthesis and photoluminescent properties of iridium complexes containing carrier transporting groups

Kang, Jun-dan; Han, Xiao-qian; Zhao, Yu-ling; Shi, Yan-long; Ma, Li-jing; et al, Xibei Shifan Daxue Xuebao, 2014, 50(2), 65-70

Production Method 5

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium bromide Solvents: Toluene ; 12 h, rt → reflux

Reference

: Synthesis and properties of hyperbranched polymers for polymer light emitting devices with sunlight-style white emission

Wu, Yuling; Wu, Dongyu; Zhao, Haocheng; Li, Jie; Li, Xuefeng; et al, RSC Advances, 2019, 9(39), 22176-22184

Production Method 6

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 0 °C; 48 h, rt

Reference

: Isoxazolyl-serine-based agonists of peroxisome proliferator-activated receptor: design, synthesis, and effects on cardiomyocyte differentiation

Wei, Zhi-Liang; Petukhov, Pavel A.; Bizik, Fero; Teixeira, Joaquim Cabral; Mercola, Mark; et al, Journal of the American Chemical Society, 2004, 126(51), 16714-16715

Production Method 7

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; rt; 10 min, rt
1.2 Solvents: Tetrahydrofuran ; reflux; 24 h, reflux; reflux → rt
1.3 Reagents: Water ; rt

Reference

: Carbazole/oligofluorene end-capped hexanes: solution-processable host materials for phosphorescent organic light-emitting diodes

Li, Huanhuan; Tao, Ye; Chen, Runfeng; Xie, Guohua; Zheng, Chao; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2017, 5(18), 4442-4447

Production Method 8

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Solvents: Tetrahydrofuran ; 2.5 h, rt
1.2 Solvents: Tetrahydrofuran ; 16 h, 60 °C

Reference

: Intense near- and mid-infrared absorbing films of electrochemically crosslinked multinuclear metallodithiolene complex polymers

Liu, Bo; Qiao, Wenqiang; Wang, Zhi Yuan, Chemical Research in Chinese Universities, 2016, 32(2), 296-301

Production Method 9

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 10 h, 40 °C

Reference

: Ni-Catalyzed Reductive 1,2-Cross-Dialkylation of Unactivated Alkenes with Two Alkyl Bromides

Zhang, Jian-Xin; Shu, Wei, Organic Letters, 2022, 24(21), 3844-3849

Production Method 10

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Benzyltriethylammonium chloride , Sodium hydroxide Solvents: Toluene , Water ; 15 min, rt
1.2 30 min, rt
1.3 50 °C; 12 h, 50 °C

Reference

: Synthesis and characterization of bi-functional photorefractive polymers with high molecular weight and low glass transition temperature

Chen, Shu-fan; Sun, Lian-lai; Luo, Xuan; Jiang, Xiao-dong; Wu, Wei-dong; et al, Chinese Journal of Polymer Science, 2014, 32(5), 577-586

Production Method 11

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; rt; rt → 40 °C; 10 h, 40 °C

Reference

: Hyperbranched Polymers with a Degree of Branching of 100% Prepared by Catalyst Transfer Suzuki-Miyaura Polycondensation

Huang, Weiguo; Su, Linjie; Bo, Zhishan, Journal of the American Chemical Society, 2009, 131(30), 10348-10349

Production Method 12

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Benzene , Water

Reference

: Combined phase transfer catalysis and ultrasound to enhance tandem alkylation of azo dyes

Li, Xiang; Wang, Jie; Mason, Richard; Bu, Xiu R.; Harrison, Joycelyn, Tetrahedron, 2002, 58(19), 3747-3753

Production Method 13

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; > 1 min, 0 °C
1.2 0 °C; 48 h, rt

Reference

: Poly(carbazole)-based anion-conducting materials with high performance and durability for energy conversion devices

Cha, Min Suc; Park, Ji Eun; Kim, Sungjun; Han, Seung-Hui; Shin, Sang-Hun; et al, Energy & Environmental Science, 2020, 13(10), 3633-3645

Production Method 14

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Toluene , Water ; 12 h, rt; 12 h, reflux

Reference

: Preparation of N-hexyl carbazole substituted phenyl benzothiazole iridium(III) complex applied to phosphorescent luminescent material

, China, , ,

Production Method 15

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium bromide Solvents: Toluene , Water ; 12 h, rt → reflux

Reference

: Synthesis and photoelectric properties of a solution-processable yellow-emitting iridium(III) complex

Wu, Yuling; Xu, Huixia; Yang, Junli; Li, Jie; Liang, Wenqing; et al, New Journal of Chemistry, 2015, 39(11), 8908-8914

Production Method 16

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium bromide Solvents: Benzene ; 12 h, rt; 12 h, rt → reflux

Reference

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Wu, Yu-ling; Du, Xiao-gang; Sun, Jing; Li, Jie; Wang, Hua; et al, Wuji Huaxue Xuebao, 2014, 30(11), 2516-2522

Production Method 17

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide Solvents: Toluene ; 3 h, 45 °C; overnight, rt

Reference

: Conjugated Polymer Network Films of Poly(p-phenylene vinylene) with Hole-Transporting Carbazole Pendants: Dual Photoluminescence and Electrochromic Behavior

Ponnapati, Ramakrishna; Felipe, Mary Jane; Muthalagu, Vetrichelvan; Puno, Katherine; Wolff, Birte; et al, ACS Applied Materials & Interfaces, 2012, 4(3), 1211-1218

Production Method 18

83343-61-7

94847-10-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; rt; 10 min, rt
1.2 Solvents: Tetrahydrofuran ; reflux; 24 h, reflux; reflux → rt
1.3 Reagents: Water ; rt

Reference

: Poly(m-phenylene): Conjugated Polymer Host with High Triplet Energy for Efficient Blue Electrophosphorescence

Liu, Jun; Pei, Qibing, Macromolecules (Washington, 2010, 43(23), 9608-9612

Production Method 19

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Tetrahydrofuran ; 24 h, reflux

Reference

: Design, Synthesis and Luminescence Properties of a Novel White-Light Organic Luminescent Material Derived from Bis(8-hydroxyquinolinato)zinc(II)

Wang, Hua; Dong, Qingchen; Li, Juan; Fang, Xiaohong; Hao, Yuying; et al, Journal of Inorganic and Organometallic Polymers and Materials, 2014, 24(1), 201-207

Production Method 20

629-03-8

94847-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Toluene ; 3 h, 35 °C; 12 h, rt

Reference

: Investigation of synthesized carbazole derivative Cz-BPDB as a high-performance leveler for copper electroplating

Yuan, Bo; Zhou, Wenhao; Li, Xuyang; Xie, Yiqiu; Yin, Xinpeng; et al, Surface and Coatings Technology, 2023, 463,